Cas no 389811-18-1 ({[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate)

• Product Name: {[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• CAS No: 389811-18-1
• MF: C₁₇H₁₈ClN₃O₅S
• MW: 411.85992193222
• CID: 5964107
• PubChem ID: 4602806
• Update Time: 2025-05-23

{[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033713484
• 389811-18-1
• {[5-(dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate
• AB00719720-01
• Z19818715
• EN300-26603934
• {[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C17H18ClN3O5S/c1-11-6-7-12(27(24,25)21(2)3)9-14(11)20-15(22)10-26-17(23)13-5-4-8-19-16(13)18/h4-9H,10H2,1-3H3,(H,20,22)
• InChI Key： DRRZXXKFYQKEAT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(NC1=C(C)C=CC(=C1)S(N(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 411.0655696g/mol
• Monoisotopic Mass: 411.0655696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on {[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

Comprehensive Overview of {[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 389811-18-1)

The compound {[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 389811-18-1) is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. Its complex structure, featuring a dimethylsulfamoyl group and a 2-chloropyridine moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and the latest trends surrounding its use in modern research.

One of the key features of CAS No. 389811-18-1 is its potential as a building block in drug discovery. The presence of the carbamoyl and carboxylate functional groups allows for versatile chemical modifications, enabling researchers to tailor its properties for specific biological targets. Recent studies have highlighted its role in the development of enzyme inhibitors, particularly those targeting inflammatory pathways, which aligns with the growing demand for anti-inflammatory therapeutics.

In the context of agrochemicals, {[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate has been investigated for its potential as a precursor to crop protection agents. The 2-chloropyridine segment is known for its herbicidal and fungicidal activities, making this compound a candidate for sustainable agricultural solutions. With the global push toward environmentally friendly farming practices, such molecules are gaining traction in the agrochemical industry.

The synthesis of CAS No. 389811-18-1 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers frequently employ techniques like HPLC and NMR spectroscopy to characterize the compound, ensuring its suitability for further applications. The demand for high-purity intermediates in pharmaceutical manufacturing has also driven advancements in the scalable production of this molecule.

From an SEO perspective, terms like "dimethylsulfamoyl derivatives," "2-chloropyridine carboxylate applications," and "CAS 389811-18-1 supplier" are frequently searched by professionals seeking detailed information. Additionally, questions such as "What are the uses of {[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate?" or "How to synthesize CAS No. 389811-18-1?" reflect the compound's relevance in academic and industrial circles.

In conclusion, {[5-(Dimethylsulfamoyl)-2-methylphenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate (CAS No. 389811-18-1) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural attributes and potential applications make it a focal point for ongoing scientific exploration. As the demand for innovative bioactive molecules grows, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.